Cas no 2172290-85-4 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid)

4-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid is a specialized Fmoc-protected pyrazole derivative designed for peptide synthesis and medicinal chemistry applications. The Fmoc group provides orthogonal protection for the amino functionality, enabling selective deprotection under mild basic conditions. The carboxylic acid moiety offers versatility for further functionalization via amide coupling or esterification. This compound is particularly useful in solid-phase peptide synthesis (SPPS) due to its stability under standard coupling conditions and compatibility with common resin systems. Its rigid pyrazole core may also contribute to enhanced conformational control in target molecules. The product is typically characterized by high purity, ensuring reliable performance in sensitive synthetic applications.
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid structure
2172290-85-4 structure
Product Name:4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:2172290-85-4
MF:C23H22N4O5
MW:434.444585323334
CID:5837887
PubChem ID:165532719
Update Time:2025-06-13

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid
    • EN300-1564276
    • 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
    • 2172290-85-4
    • Inchi: 1S/C23H22N4O5/c1-27-12-19(21(26-27)22(29)30)25-20(28)10-11-24-23(31)32-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18H,10-11,13H2,1H3,(H,24,31)(H,25,28)(H,29,30)
    • InChI Key: WVWBUTACQYZXJJ-UHFFFAOYSA-N
    • SMILES: O(C(NCCC(NC1=CN(C)N=C1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 434.15901982g/mol
  • Monoisotopic Mass: 434.15901982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 123Ų

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1564276-0.05g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
2172290-85-4
0.05g
$2829.0 2023-06-05
Enamine
EN300-1564276-0.1g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
2172290-85-4
0.1g
$2963.0 2023-06-05
Enamine
EN300-1564276-0.25g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
2172290-85-4
0.25g
$3099.0 2023-06-05
Enamine
EN300-1564276-0.5g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
2172290-85-4
0.5g
$3233.0 2023-06-05
Enamine
EN300-1564276-1.0g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
2172290-85-4
1g
$3368.0 2023-06-05
Enamine
EN300-1564276-2.5g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
2172290-85-4
2.5g
$6602.0 2023-06-05
Enamine
EN300-1564276-5.0g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
2172290-85-4
5g
$9769.0 2023-06-05
Enamine
EN300-1564276-10.0g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
2172290-85-4
10g
$14487.0 2023-06-05
Enamine
EN300-1564276-50mg
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
2172290-85-4
50mg
$768.0 2023-09-24
Enamine
EN300-1564276-100mg
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
2172290-85-4
100mg
$804.0 2023-09-24

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172290-85-4)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172290-85-4) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrazole-carboxylic acid moiety makes it a versatile intermediate for peptide synthesis and small-molecule drug design.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and pharmacological properties. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for more complex molecules has been explored, with particular emphasis on its role in the development of protease inhibitors and kinase modulators.

One of the key findings from recent research is the compound's potential in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling molecules, such as NF-κB and MAPK, which are critical in the regulation of cellular responses to stress and inflammation. These findings suggest that 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid could serve as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

Furthermore, the compound's compatibility with various drug delivery systems, including nanoparticles and liposomes, has been investigated. These studies aim to improve the compound's pharmacokinetic profile and reduce potential side effects. Preliminary results indicate that encapsulation of the compound in nanocarriers enhances its solubility and targeted delivery to diseased tissues, thereby increasing its therapeutic index.

In conclusion, the ongoing research on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172290-85-4) highlights its significant potential in medicinal chemistry and drug development. Future studies are expected to focus on optimizing its structure-activity relationships (SAR) and exploring its applications in combination therapies. The compound's versatility and promising biological activity make it a valuable candidate for further investigation in the quest for new and effective therapeutic agents.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.